Cas no 96826-29-8 (Benzenemethanol, 2-fluoro-5-methoxy-alpha,alpha-dimethyl-)

• Product Name: Benzenemethanol, 2-fluoro-5-methoxy-alpha,alpha-dimethyl-
• CAS No: 96826-29-8
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 5082137
• Update Time: 2025-05-19

Benzenemethanol, 2-fluoro-5-methoxy-alpha,alpha-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-fluoro-5-methoxy-alpha,alpha-dimethyl-

• Inchi： 1S/C10H13FO2/c1-10(2,12)8-6-7(13-3)4-5-9(8)11/h4-6,12H,1-3H3
• InChI Key： UTSMOPRVDFTRQF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)(C)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Additional information on Benzenemethanol, 2-fluoro-5-methoxy-alpha,alpha-dimethyl-

Benzenemethanol, 2-fluoro-5-methoxy-alpha,alpha-dimethyl- (CAS No. 96826-29-8): A Comprehensive Overview

Benzenemethanol, 2-fluoro-5-methoxy-alpha,alpha-dimethyl-, identified by its CAS number 96826-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, exhibits potential applications in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Benzenemethanol, 2-fluoro-5-methoxy-alpha,alpha-dimethyl- consists of a benzene ring substituted with a fluoro group at the 2-position, a methoxy group at the 5-position, and two methyl groups at the alpha positions. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications and functionalization. The presence of the fluoro group, in particular, has been extensively studied for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles in drug candidates.

In recent years, there has been a growing interest in the synthesis and application of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacological properties. The compound Benzenemethanol, 2-fluoro-5-methoxy-alpha,alpha-dimethyl- is no exception and has been explored in various contexts, including its role as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for medicinal chemists seeking to develop innovative treatments for a range of diseases.

One of the most compelling aspects of Benzenemethanol, 2-fluoro-5-methoxy-alpha,alpha-dimethyl- is its potential as a precursor for the development of enzyme inhibitors. The fluoro and methoxy substituents can interact with specific amino acid residues in target enzymes, leading to enhanced binding affinity and selectivity. This property is particularly relevant in the context of drug discovery, where precise targeting of biological pathways is crucial for therapeutic efficacy. For instance, studies have shown that fluorinated aromatic compounds can serve as potent inhibitors of kinases and other enzymes involved in cancer metabolism.

The alpha,alpha-dimethyl substitution on the benzene ring further enhances the steric environment around the reactive sites, allowing for fine-tuning of molecular interactions. This level of control is essential for designing molecules that can effectively modulate biological processes without off-target effects. The compound's ability to undergo further functionalization also makes it a valuable tool for chemists exploring new synthetic pathways and methodologies.

Recent research has highlighted the role of Benzenemethanol, 2-fluoro-5-methoxy-alpha.alpha-dimethyl- in the development of antiviral agents. The unique electronic properties conferred by the fluoro and methoxy groups enable this compound to interact with viral proteases and other key enzymes involved in viral replication. By inhibiting these enzymes, such compounds can disrupt viral life cycles and offer new avenues for antiviral therapy. Additionally, the structural flexibility of this molecule allows for modifications that can enhance its ability to cross biological membranes, improving its delivery to target sites within infected cells.

The synthesis of Benzenemethanol, 2-fluoro-5-methoxy-alpha.alpha-dimethyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to introduce the desired substituents onto the benzene ring. These methods not only highlight the compound's synthetic utility but also demonstrate the growing sophistication of modern organic chemistry.

In conclusion, Benzenemethanol, 2-fluoro-5-methoxy-alpha.alpha-dimethyl-, with its CAS number 96826-29-8, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.